Cas no 111154-99-5 (1,1'-Biphenyl,3,5-diethyl-)
1,1'-Biphenyl,3,5-diethyl- structure
Product Name:1,1'-Biphenyl,3,5-diethyl-
CAS No:111154-99-5
MF:C16H18
MW:210.314124584198
CID:181767
PubChem ID:145470
Update Time:2025-04-19
1,1'-Biphenyl,3,5-diethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,1'-Biphenyl,3,5-diethyl-
- 3,5-Diethylbiphenyl
- 1,3-diethyl-5-phenylbenzene
- 111154-99-5
- DTXSID50149514
-
- Inchi: 1S/C16H18/c1-3-13-10-14(4-2)12-16(11-13)15-8-6-5-7-9-15/h5-12H,3-4H2,1-2H3
- InChI Key: BMZIBWSBUQRYBG-UHFFFAOYSA-N
- SMILES: C1(CC)C=C(C2C=CC=CC=2)C=C(CC)C=1
Computed Properties
- Exact Mass: 210.14094
- Monoisotopic Mass: 210.140851
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0
- XLogP3: 5.1
Experimental Properties
- Density: 0.954
- Boiling Point: 306.9°Cat760mmHg
- Flash Point: 143.4°C
- Refractive Index: 1.547
- PSA: 0
- LogP: 4.47840
1,1'-Biphenyl,3,5-diethyl- Related Literature
-
Mina R. Han,Daisuke Hashizume,Masahiko Hara New J. Chem. 2007 31 1746
-
Mina Han,Tomohiro Hirade,Masahiko Hara New J. Chem. 2010 34 2887
111154-99-5 (1,1'-Biphenyl,3,5-diethyl-) Related Products
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